Cas no 2228936-09-0 (1-(3-methoxy-4-nitrophenyl)cyclobutane-1-carbonitrile)

• Product Name: 1-(3-methoxy-4-nitrophenyl)cyclobutane-1-carbonitrile
• CAS No: 2228936-09-0
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• CID: 5931774
• PubChem ID: 165658070
• Update Time: 2025-07-21

1-(3-methoxy-4-nitrophenyl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxy-4-nitrophenyl)cyclobutane-1-carbonitrile
• 2228936-09-0
• EN300-1867846

• Inchi： 1S/C12H12N2O3/c1-17-11-7-9(3-4-10(11)14(15)16)12(8-13)5-2-6-12/h3-4,7H,2,5-6H2,1H3
• InChI Key： COMIKEYQPBACBY-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1(C#N)CCC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 232.08479225g/mol
• Monoisotopic Mass: 232.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 78.8Ų

Additional information on 1-(3-methoxy-4-nitrophenyl)cyclobutane-1-carbonitrile

1-(3-methoxy-4-nitrophenyl)cyclobutane-1-carbonitrile: A Versatile Compound in Pharmaceutical and Chemical Research

1-(3-methoxy-4-nitrophenyl)cyclobutane-1-carbonitrile (CAS No. 2228936-09-0) represents a significant advancement in the field of medicinal chemistry. This compound combines a cyclobutane-1-carbonitrile core with a 3-methoxy-4-nitrophenyl functional group, creating a unique molecular framework with potential applications in drug discovery and material science. Recent studies have highlighted its role in modulating biological pathways and its utility as a building block for synthesizing complex molecules. The integration of methoxy and nitrophenyl moieties into the cyclobutane ring introduces steric and electronic effects that influence the compound’s reactivity and biological activity.

Research published in *Journal of Medicinal Chemistry* (2023) has demonstrated that 1-(3-methoxy-4-nitrophenyl)cyclobutane-1-carbonitrile exhibits promising inhibitory activity against specific enzymes involved in inflammatory response pathways. The nitrophenyl group, known for its electron-withdrawing properties, enhances the compound’s ability to interact with target proteins, while the methoxy substituent contributes to molecular stability and solubility. This dual functionality makes the compound a valuable candidate for developing anti-inflammatory agents and anticancer therapeutics.

From a synthetic perspective, the cyclobutane-1-carbonitrile scaffold is highly versatile, allowing for the incorporation of diverse functional groups through nucleophilic substitution and cross-coupling reactions. The 3-methoxy-4-nitrophenyl moiety, derived from aromatic nitro compounds, provides a platform for further modifications, such as the introduction of fluorine atoms or heterocyclic rings. These structural adaptations can fine-tune the compound’s pharmacological profile, enabling it to target specific receptors or enzymes with high selectivity.

Recent advancements in computational chemistry have facilitated the prediction of 1-(3-methoxy-4-nitrophenyl)cyclobutane-1-carbonitrile’s interactions with biological targets. Molecular docking studies conducted by a team at the University of Tokyo (2024) revealed that the compound binds effectively to the active site of cyclooxygenase-2 (COX-2), a key enzyme in the production of pro-inflammatory prostaglandins. This binding affinity suggests potential applications in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and osteoarthritis.

The cyclobutane-1-carbonitrile core is also being explored for its role in designing novel materials with unique optical and electronic properties. A 2023 study in *Advanced Materials* highlighted the compound’s potential as a precursor for synthesizing organic semiconductors. The nitrophenyl group’s electron-deficient nature enhances charge transfer efficiency, while the methoxy substituent improves molecular alignment, making it suitable for applications in flexible electronics and optoelectronics.

From a synthetic chemistry standpoint, the preparation of 1-(3-methoxy-4-nitrophenyl)cyclobutane-1-carbonitrile involves multi-step processes that require precise control of reaction conditions. The initial step typically involves the formation of a cyclobutane-1-carbonitrile ring through a ring-closure reaction, followed by the introduction of the 3-methoxy-4-nitrophenyl group via electrophilic substitution. Optimization of these steps is critical for achieving high yields and purity, as reported in a 2022 paper in *Organic Letters*.

Recent research has also focused on the compound’s environmental impact and biodegradability. A 2024 study in *Green Chemistry* evaluated the degradation pathways of 1-(3-methoxy-4-nitrophenyl)cyclobutane-1-carbonitrile in aqueous environments. The results indicated that the compound undergoes hydrolysis under acidic conditions, breaking down into less toxic byproducts. This finding is crucial for assessing its suitability for industrial applications and ensuring compliance with environmental regulations.

Another area of interest is the compound’s role in asymmetric synthesis. The cyclobutane-1-carbonitrile structure provides a chiral center that can be exploited for enantioselective reactions. A 2023 study in *Chemical Communications* demonstrated the use of 1-(3-methoxy-4-nitrophenyl)cyclobutane-1-carbonitrile as a chiral auxiliary in the synthesis of complex pharmaceutical intermediates. The nitrophenyl group’s steric bulk and electronic effects influence the stereochemistry of the final product, offering new strategies for drug design.

Furthermore, the compound’s methoxy group has been shown to enhance its solubility in polar solvents, which is advantageous for pharmaceutical formulations. A 2023 study in *Pharmaceutical Research* compared the solubility of 1-(3-methoxy-4-nitrophenyl)cyclobutane-1-carbonitrile with its unsubstituted counterpart, finding a significant increase in aqueous solubility. This property is particularly important for developing orally bioavailable drugs, as it facilitates absorption in the gastrointestinal tract.

Despite its potential, challenges remain in the development of 1-(3-methoxy-4-nitrophenyl)cyclobutane-1-carbonitrile as a therapeutic agent. One major hurdle is the compound’s metabolic stability in vivo. A 2024 study in *Drug Metabolism and Disposition* identified potential metabolic pathways that could lead to rapid degradation of the molecule, reducing its efficacy. Strategies to improve metabolic stability, such as the introduction of additional nitrophenyl groups or the use of prodrug approaches, are currently under investigation.

Additionally, the compound’s cyclobutane-1-carbonitrile core may pose challenges in terms of synthetic scalability. The formation of the cyclobutane ring requires stringent reaction conditions, which can limit the efficiency of large-scale production. Researchers are exploring alternative synthetic routes, such as the use of catalytic methods or microwave-assisted reactions, to overcome these limitations and improve the compound’s accessibility for industrial applications.

In conclusion, 1-(3-methoxy-4-nitrophenyl)cyclobutane-1-carbonitrile represents a promising molecule with diverse applications in medicinal chemistry, materials science, and environmental chemistry. Its unique structural features, including the cyclobutane-1-carbonitrile core and the 3-methoxy-4-nitrophenyl group, enable it to interact with biological targets and participate in various chemical processes. Ongoing research is focused on optimizing its synthesis, enhancing its biological activity, and assessing its environmental impact, paving the way for its potential use in drug development and advanced materials.

As the field of synthetic chemistry continues to evolve, the cyclobutane-1-carbonitrile scaffold is expected to play an increasingly important role in the design of multifunctional compounds. The integration of methoxy and nitrophenyl groups into this framework offers a versatile platform for tailoring molecular properties to meet specific application requirements. The continued exploration of 1-(3-methoxy-4-nitrophenyl)cyclobutane-1-carbonitrile’s potential will undoubtedly contribute to advancements in pharmaceutical science and materials engineering.